5-Butyl-1H-benzotriazole

• IUPAC Name: 5-butyl-2H-benzotriazole
• InChI: InChI=1S/C10H13N3/c1-2-3-4-8-5-6-9-10(7-8)12-13-11-9/h5-7H,2-4H2,1H3,(H,11,12,13)
• InChI Key: ZCFMGIGLXOKMJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=NNN=C2C=C1
• Molecular Formula: C10H13N3
• DSSTOX Substance ID: DTXSID50893146
• Molecular Weight: 175.23 g/mol
• CAS RN: 3663-24-9

Description

5-Butyl-1H-benzotriazole is a derivative of benzotriazole. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath. A patent describes the synthesis process of 5-n-butyl-1H-benzotriazole.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Physical And Chemical Properties Analysis

Benzotriazole is a white solid with a melting point of 100 °C, a boiling point of 350 °C, a density of 1.36 g/mL, and is soluble in water. It is characterized by a long shelf-life, and its preparations are amenable to large scales.

Scientific Research Applications

Environmental Persistence and Degradation

Benzotriazoles, including 5-Butyl-1H-benzotriazole analogs, are recognized for their persistence in the environment. They serve as corrosion inhibitors in industrial and domestic settings and have been detected as micropollutants in aquatic environments. Research indicates that these compounds undergo partial biodegradation in conventional wastewater treatment, leading to the formation of transformation products such as hydroxy-1H-benzotriazoles and carboxylic acids. These findings highlight the compound's environmental relevance and the broad range of its possible degradation pathways, including oxidation and hydroxylation, suggesting significant implications for biological wastewater treatment processes (Huntscha et al., 2014).

Ultraviolet Light Filters and Stabilizers

The usage of benzotriazole compounds as ultraviolet (UV) light filters in various consumer products, including cosmetics and industrial materials, points to their potential for broad environmental dispersion. Studies have examined the occurrence of these compounds in environmental matrices such as sediments and sewage sludge, revealing their widespread presence and raising concerns over their estrogenic activity and impact on ecosystems. This research underscores the importance of understanding the environmental behavior and effects of this compound and similar compounds (Zhang et al., 2011).

Photodegradation and Environmental Fate

Investigations into the photodegradation of benzotriazoles under simulated sunlight have provided insights into their environmental fate. These studies reveal that while benzotriazoles can degrade under sunlight, the process varies, with some compounds exhibiting relatively long environmental half-lives. The identification of numerous photolysis products enhances our understanding of the environmental persistence and potential impacts of these compounds, including this compound, on aquatic ecosystems (Weidauer et al., 2016).

Antibacterial Properties

Research into the synthesis of benzotriazole derivatives, including structures related to this compound, has indicated their potential as antibacterial agents. The exploration of novel chemotherapeutics based on the benzotriazole nucleus has led to the development of compounds with significant activity against various microbial strains, suggesting a promising avenue for the development of new antibacterial drugs (Rani et al., 2021).

Mechanism of Action

Target of Action

It is known that triazole derivatives can exhibit a wide range of biological activities . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

It is known that 1,2,3-triazole rings can produce anti-che activity by inhibiting both ache and buche activities . This suggests that 5-Butyl-1H-benzo[d][1,2,3]triazole may interact with its targets in a similar manner.

Biochemical Pathways

It is known that triazole derivatives can affect a variety of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

It is known that the compound has a high gastrointestinal absorption and is a bbb permeant . The compound has a LogP value of 1.67, indicating its lipophilicity . Its water solubility is very slightly soluble (0.96 g/L) at 25 ºC .

Result of Action

It is known that triazole derivatives can have diverse biological activities , suggesting that 5-Butyl-1H-benzo[d][1,2,3]triazole may have similar effects.

Action Environment

It is known that the compound has a high gastrointestinal absorption and is a bbb permeant , suggesting that it may be influenced by factors such as pH and the presence of other compounds in the gastrointestinal tract and the blood-brain barrier.

Safety and Hazards

Benzotriazole is harmful by inhalation, in contact with skin, and if swallowed. It is irritating to eyes, respiratory system, and skin. Heating may cause an explosion. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Benzotriazole has been extensively explored for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance. It has been used in the synthesis of diverse pharmacologically important heterocyclic skeletons. The development of novel, economically viable, and efficient synthesis protocols for attractive heterocyclic scaffolds is perhaps the ultimate goal of synthetic organic chemists.